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Compound of Interest

Compound Name: Deshydroxyethoxy Ticagrelor-d7

Cat. No.: B12414009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Deshydroxyethoxy
Ticagrelor-d7, a deuterated analog of a key active metabolite of the antiplatelet drug

Ticagrelor. This document outlines its chemical properties, provides a detailed analytical

methodology for its quantification, and illustrates its metabolic context.

Certificate of Analysis: Quantitative Data Summary
The following tables summarize the key quantitative data for Deshydroxyethoxy Ticagrelor-
d7, compiled from various certificates of analysis and product information sheets.

Table 1: General Properties
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Property Value

Chemical Name

(1S,2R,3S,4R)-4-(7-(((1R,2S)-2-(3,4-

difluorophenyl)cyclopropyl)amino)-5-((propyl-

d7)thio)-3H-[1][2]triazolo[4,5-d]pyrimidin-3-

yl)cyclopentane-1,2,3-triol

Synonyms AR-C 124910XX-d7

Molecular Formula C₂₁H₁₇D₇F₂N₆O₃S

Molecular Weight 485.56 g/mol

Appearance White to Off-White Solid

Storage Conditions 2-8 °C in a well-closed container

Table 2: Analytical Data

Test Specification

Chromatographic Purity (by HPLC) >95%

Isotopic Enrichment >95%

¹H-NMR Conforms to structure

Mass Spectrometry Conforms to structure

Solubility Soluble in DMSO, Methanol

Experimental Protocols
Deshydroxyethoxy Ticagrelor-d7 is primarily used as an internal standard in pharmacokinetic

and metabolic studies of Ticagrelor. The following is a representative experimental protocol for

the quantification of Deshydroxyethoxy Ticagrelor using High-Performance Liquid

Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS), a common application for its

deuterated analog.
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Quantification of Deshydroxyethoxy Ticagrelor in
Human Plasma using HPLC-MS/MS
This method outlines the simultaneous quantification of Ticagrelor and its active metabolite,

Deshydroxyethoxy Ticagrelor, where Deshydroxyethoxy Ticagrelor-d7 would be used as an

internal standard.

2.1.1. Materials and Reagents

Reference standards of Ticagrelor and Deshydroxyethoxy Ticagrelor

Internal Standard: Deshydroxyethoxy Ticagrelor-d7

Human plasma (with K₂-EDTA as anticoagulant)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Water (deionized, 18 MΩ·cm)

2.1.2. Instrumentation

HPLC system with a binary pump and autosampler

Tandem mass spectrometer with an electrospray ionization (ESI) source

2.1.3. Chromatographic Conditions

Column: Eclipse XDB-C8, 4.6 x 150 mm, 5 µm particle size

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: Acetonitrile

Flow Rate: 1.0 mL/min

Gradient: Binary
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Injection Volume: 10 µL

Column Temperature: 40 °C

Run Time: Approximately 3.0 minutes

2.1.4. Mass Spectrometric Conditions

Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Ticagrelor: (Specific parent and product ions)

Deshydroxyethoxy Ticagrelor: (Specific parent and product ions)

Deshydroxyethoxy Ticagrelor-d7: (Specific parent and product ions, shifted due to

deuteration)

2.1.5. Sample Preparation

Pipette 100 µL of human plasma into a microcentrifuge tube.

Add 20 µL of the internal standard working solution (Deshydroxyethoxy Ticagrelor-d7 in

methanol).

Vortex for 30 seconds.

Add 300 µL of acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes at 4 °C.

Transfer the supernatant to an HPLC vial for analysis.
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2.1.6. Method Validation The method should be validated according to ICH guidelines for

bioanalytical method validation, assessing parameters such as linearity, accuracy, precision,

selectivity, recovery, matrix effect, and stability.

Mandatory Visualizations
Metabolic Pathway of Ticagrelor
Ticagrelor is a direct-acting P2Y12 receptor antagonist that does not require metabolic

activation to exert its antiplatelet effect. However, it is metabolized in the liver, primarily by the

cytochrome P450 enzyme CYP3A4, to form an active metabolite, Deshydroxyethoxy Ticagrelor

(AR-C124910XX). This metabolite is also a potent P2Y12 receptor antagonist and contributes

to the overall antiplatelet activity of the drug.

Ticagrelor Deshydroxyethoxy Ticagrelor
(AR-C124910XX)

Hepatic MetabolismCYP3A4
(Primary Enzyme)

Click to download full resolution via product page

Figure 1: Metabolic conversion of Ticagrelor.

Experimental Workflow for Plasma Analysis
The following diagram illustrates the key steps in the experimental workflow for the

quantification of Deshydroxyethoxy Ticagrelor in a plasma sample using an internal standard.
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Figure 2: Workflow for plasma sample analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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